Cas no 54555-78-1 (Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester)
54555-78-1 structure
Product Name:Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester
CAS No:54555-78-1
MF:C18H37NO5S
MW:379.555084943771
CID:1589887
Update Time:2024-09-11
Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester
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- Inchi: 1S/C18H37NO5S/c1-4-5-8-12-17(20)13-11-16-19(25(3,22)23)15-10-7-6-9-14-18(21)24-2/h17,20H,4-16H2,1-3H3
- InChI Key: USRPHJBSMMPNLJ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CCCCCCN(CCCC(O)CCCCC)S(C)(=O)=O
Computed Properties
- Exact Mass: 379.23941
Experimental Properties
- Density: 1.068±0.06 g/cm3(Predicted)
- Boiling Point: 490.7±55.0 °C(Predicted)
- PSA: 83.91
- pka: 15.25±0.20(Predicted)
Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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